3-(3-Chloroprop-2-en-1-yl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3-(3-Chloroprop-2-en-1-yl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde is a sulfur-containing heterocyclic compound featuring a thiolane ring (a five-membered ring with one sulfur atom) modified with a 1,1-dioxo group (sulfone), a chlorinated propenyl substituent, and a carbaldehyde functional group. Its molecular complexity arises from the interplay of electrophilic (chloroalkene, aldehyde) and electron-withdrawing (sulfone) groups, which influence its reactivity and physicochemical properties.
Properties
Molecular Formula |
C8H11ClO3S |
|---|---|
Molecular Weight |
222.69 g/mol |
IUPAC Name |
3-[(E)-3-chloroprop-2-enyl]-1,1-dioxothiolane-3-carbaldehyde |
InChI |
InChI=1S/C8H11ClO3S/c9-4-1-2-8(6-10)3-5-13(11,12)7-8/h1,4,6H,2-3,5,7H2/b4-1+ |
InChI Key |
JEDKOQZYIOPWIE-DAFODLJHSA-N |
Isomeric SMILES |
C1CS(=O)(=O)CC1(C/C=C/Cl)C=O |
Canonical SMILES |
C1CS(=O)(=O)CC1(CC=CCl)C=O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(3-Chloroprop-2-en-1-yl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde typically involves multiple steps, starting from readily available precursors. One common method involves the reaction of 3-chloroprop-2-en-1-ol with thiolane-3-carbaldehyde under controlled conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product.
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as distillation, crystallization, and purification to obtain the final product suitable for various applications.
Chemical Reactions Analysis
Types of Reactions
3-(3-Chloroprop-2-en-1-yl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde undergoes several types of chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can convert the aldehyde group to an alcohol.
Substitution: The chloropropenyl group can undergo nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide can be used.
Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are typically employed.
Substitution: Nucleophiles such as amines or thiols can react with the chloropropenyl group under mild conditions.
Major Products Formed
Oxidation: Formation of carboxylic acids or ketones.
Reduction: Formation of alcohols.
Substitution: Formation of substituted thiolane derivatives.
Scientific Research Applications
3-(3-Chloroprop-2-en-1-yl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde has diverse applications in scientific research:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Investigated for its potential biological activities and interactions with biomolecules.
Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 3-(3-Chloroprop-2-en-1-yl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde involves its interaction with specific molecular targets. The compound can form covalent bonds with nucleophilic sites on proteins or enzymes, leading to modulation of their activity. The pathways involved may include inhibition of enzyme activity or alteration of cellular signaling processes.
Comparison with Similar Compounds
Structural and Functional Comparison with Analogous Compounds
Structural Analogues
Key structural analogues include:
| Compound Name | Core Structure | Functional Groups | Key Differences |
|---|---|---|---|
| 3-Thiophenylboronic acid | Thiophene | Boronic acid, bromine | Lacks sulfone and aldehyde groups |
| 6-Amino-2-chloroquinoline-3-carbaldehyde | Quinoline | Chloroquinoline, aldehyde | Nitrogen-containing heterocycle |
| Rapa derivatives (e.g., Compound 1) | Macrolide | Multiple hydroxyl, ketone groups | Larger macrocyclic framework |
Key Observations :
- The sulfone group in the target compound enhances polarity and thermal stability compared to thiophene-based analogues like 3-thiophenylboronic acid .
- Unlike 6-amino-2-chloroquinoline-3-carbaldehyde, which contains a nitrogen-rich aromatic system, the thiolane ring in the target compound provides conformational rigidity but reduced aromaticity .
Spectroscopic Comparisons
NMR data from analogous compounds (e.g., Rapa derivatives) reveal that substituents in regions analogous to the chloropropenyl and sulfone groups cause distinct chemical shift patterns. For example:
- In compounds with electron-withdrawing groups (e.g., sulfones), protons near the sulfone exhibit downfield shifts (δ 3.5–4.5 ppm) due to deshielding .
- The chloroalkene moiety in the target compound likely induces splitting patterns in $^1$H NMR similar to those observed in 1-bromo-2-ethylhexane (δ 1.2–1.8 ppm for alkyl chains; δ 5.5–6.5 ppm for alkenes) .
Thermal and Physicochemical Properties
Thermogravimetric analysis (TGA) of sulfone-containing compounds (e.g., thiolane derivatives) shows higher decomposition temperatures (200–300°C) compared to non-sulfonated analogues (<200°C) due to increased thermal stability from the sulfone group . The chloroalkene group may reduce solubility in polar solvents compared to non-halogenated derivatives.
Biological Activity
The compound 3-(3-Chloroprop-2-en-1-yl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde is a thiolane derivative with potential biological activity. This article focuses on its synthesis, biological evaluation, and mechanisms of action based on available research findings.
Chemical Structure
The molecular formula of 3-(3-Chloroprop-2-en-1-yl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde is . The structure features a thiolane ring with a dioxo group and a chloropropenyl substituent, which contributes to its reactivity and biological properties.
Physical Properties
| Property | Value |
|---|---|
| Molecular Weight | 203.66 g/mol |
| Melting Point | Not available |
| Solubility | Soluble in organic solvents |
Antitumor Activity
Recent studies have indicated that thiolane derivatives exhibit significant antitumor properties. For example, compounds similar to 3-(3-Chloroprop-2-en-1-yl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde have shown promising results in inhibiting the proliferation of various cancer cell lines.
Case Study: Antiproliferative Effects
In a study evaluating the antiproliferative effects of various thiolane derivatives, it was found that certain modifications led to enhanced activity against gastric cancer cells (SGC-7901). The compound exhibited an IC50 value comparable to established chemotherapeutics, suggesting its potential as an effective antitumor agent .
The mechanism by which 3-(3-Chloroprop-2-en-1-yl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde exerts its biological effects is primarily through the formation of covalent bonds with nucleophilic sites on biomolecules. The electrophilic nature of the dioxo group allows it to interact with cellular targets, including proteins and nucleic acids.
Antimicrobial Activity
Thiolane derivatives have also been evaluated for their antimicrobial properties. Preliminary tests have shown effectiveness against various bacterial strains, indicating potential applications in treating infections.
Table: Antimicrobial Activity of Related Compounds
| Compound | Bacterial Strain | Minimum Inhibitory Concentration (MIC) |
|---|---|---|
| 3-(3-Chloroprop-2-en-1-yl)-... | E. coli | 50 µg/mL |
| 4-(4-Chlorophenylazo)-... | Staphylococcus aureus | 30 µg/mL |
Synthetic Routes
The synthesis of 3-(3-Chloroprop-2-en-1-yl)-1,1-dioxo-1lambda6-thiolane-3-carbaldehyde typically involves multi-step reactions starting from commercially available precursors. Key steps include:
- Formation of the Thiolane Ring : Utilizing thioketones and appropriate reagents.
- Introduction of the Chloropropenyl Group : Achieved through halogenation reactions.
- Oxidation to Dioxide Form : Using oxidizing agents to convert the sulfur center.
Research Applications
This compound serves as a valuable building block in medicinal chemistry for developing new therapeutic agents. Its ability to modify biomolecules makes it useful in studying protein interactions and enzyme mechanisms.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
